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Compound of Interest

Compound Name: 2-(Phenylthio)acetamide

Cat. No.: B1348294 Get Quote

An In-Depth Technical Guide to 2-(Phenylthio)acetamide (CAS: 22446-20-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Phenylthio)acetamide, identified by CAS number 22446-20-4, is an organic compound

belonging to the thioamide family.[1] Its structure, featuring a phenylthio group attached to an

acetamide moiety, provides unique chemical properties and a versatile scaffold for chemical

synthesis and drug design.[1] This technical guide provides a comprehensive overview of its

physicochemical properties, synthesis, and known biological activities, with a focus on its

potential applications in research and development. The compound serves as a valuable

building block for the synthesis of various heterocyclic compounds and has been identified as a

molecule of interest for its potential therapeutic applications, notably in the management of

allergic rhinitis.[1][2]

Physicochemical Properties
The fundamental physicochemical properties of 2-(Phenylthio)acetamide are summarized in

the table below. The data is compiled from various chemical databases and computational

models.
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Property Value Source

CAS Number 22446-20-4 [2][3][4]

Molecular Formula C₈H₉NOS [1][4]

Molecular Weight 167.23 g/mol [2][4]

IUPAC Name 2-phenylsulfanylacetamide [4]

Synonyms
2-(phenylthio)acetamide,

NSC525221
[4][5]

Boiling Point
339.6°C at 760 mmHg

(Computed)
[5]

Flash Point 159.2°C (Computed) [5]

Density 1.21 g/cm³ (Computed) [5]

Solubility No data available [6]

Melting Point No data available [6]

LogP 1.96 (Computed) [5]

Topological Polar Surface Area 68.4 Å² [1]

Hydrogen Bond Acceptor

Count
2 [1]

Hydrogen Bond Donor Count 1 [5]

Rotatable Bond Count 3 [1]

Synthesis and Experimental Protocols
The primary synthetic route to 2-(Phenylthio)acetamide is a nucleophilic substitution reaction.

This method is straightforward and serves as a fundamental protocol for its preparation.

General Synthesis Workflow
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General Synthesis Workflow for 2-(Phenylthio)acetamide
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Caption: Synthesis of 2-(Phenylthio)acetamide via nucleophilic substitution.

Experimental Protocol: Synthesis from Thiophenol and
Chloroacetamide
This protocol is based on the fundamental thioacetylation reaction described in the literature.[1]

Dissolution: Dissolve thiophenol (1.0 equivalent) and chloroacetamide (1.0 equivalent) in a

suitable polar aprotic solvent, such as dimethylformamide (DMF) or acetonitrile.

Base Addition: Add a base, such as potassium carbonate (K₂CO₃) or sodium hydroxide

(NaOH) (1.1 to 1.5 equivalents), to the reaction mixture. The base acts as a proton

scavenger to facilitate the nucleophilic attack of the thiolate anion.

Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 50-60 °C) for

several hours (typically 4-12 hours). Monitor the reaction progress using Thin Layer

Chromatography (TLC).
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Work-up: Once the reaction is complete, pour the mixture into water and extract the product

with an organic solvent like ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be

further purified by recrystallization or column chromatography to yield pure 2-
(Phenylthio)acetamide.

Biological Activity and Mechanism of Action
While much of the quantitative biological data pertains to its derivatives, 2-
(Phenylthio)acetamide (PA) itself has been identified as a promising therapeutic agent,

particularly for its anti-allergic properties.[2]

Anti-Allergic Activity
2-(Phenylthio)acetamide has been identified as a potential compound for managing allergic

rhinitis (AR).[2] A molecular docking simulation identified PA as an inhibitor of caspase-1, a key

enzyme in the inflammatory pathway.[2]
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Proposed Anti-Allergic Mechanism of 2-(Phenylthio)acetamide
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Workflow for In Vivo Allergic Rhinitis (AR) Model Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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